![molecular formula C8H8FNO3 B581568 2-Amino-3-methoxy-4-fluorobenzoic acid CAS No. 126480-32-8](/img/structure/B581568.png)
2-Amino-3-methoxy-4-fluorobenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-3-methoxy-4-fluorobenzoic acid is a chemical compound with the molecular formula C8H8FNO3 . It has a molecular weight of 185.15 . The compound appears as a solid in physical form .
Molecular Structure Analysis
The InChI code for 2-Amino-3-methoxy-4-fluorobenzoic acid is 1S/C8H8FNO3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,10H2,1H3,(H,11,12) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
2-Amino-3-methoxy-4-fluorobenzoic acid is a solid . It has a molecular weight of 185.15 .Scientific Research Applications
Chemical Synthesis
2-Amino-3-methoxy-4-fluorobenzoic acid is used in chemical synthesis . It’s a versatile compound that can be used to create a variety of other chemicals. Its unique structure, which includes an amino group, a methoxy group, and a fluorine atom, makes it a valuable tool in the synthesis of complex molecules .
Corrosion Inhibition
This compound has been studied for its effectiveness as a corrosion inhibitor . Specifically, it was used to prevent mild steel against corrosion in 0.5M HCl solution . The study found that the compound was effective in inhibiting corrosion, with an inhibition efficiency of 95.7% for a 10.0 mM inhibitor-containing acid solution .
Environmental Remediation
2-Amino-3-methoxy-4-fluorobenzoic acid has potential applications in environmental remediation . For example, it has been studied for its ability to degrade in the presence of Fe3O4 nanoparticles . This could potentially be used to remove harmful chemicals from the environment .
Asymmetric Synthesis
The compound has been used in the preparative method for asymmetric synthesis . Asymmetric synthesis is a key process in the production of pharmaceuticals and other fine chemicals .
Safety and Hazards
properties
IUPAC Name |
2-amino-4-fluoro-3-methoxybenzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FNO3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,10H2,1H3,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDMDGZTWBKBRRA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1N)C(=O)O)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00678920 |
Source
|
Record name | 2-Amino-4-fluoro-3-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00678920 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-methoxy-4-fluorobenzoic acid | |
CAS RN |
126480-32-8 |
Source
|
Record name | 2-Amino-4-fluoro-3-methoxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00678920 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.